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Compound of Interest

Compound Name: 6-Chlorouracil

Cat. No.: B025721 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 6-chlorouracil. The information is intended for researchers, scientists, and

professionals in the field of drug development and medicinal chemistry.

Chemical Structure and Identification
6-Chlorouracil is a halogenated derivative of uracil, a pyrimidine nucleobase.[1] Its structure

consists of a pyrimidine ring with a chlorine atom substituted at the 6-position.

IUPAC Name: 6-chloro-1H-pyrimidine-2,4-dione[2]

Synonyms: 6-Chloropyrimidine-2,4(1H,3H)-dione, 4-Chloro-2,6-dihydroxypyrimidine[1][3][4]

CAS Number: 4270-27-3[2][3][5][6]

Molecular Formula: C₄H₃ClN₂O₂[1][2][5][6][7]

SMILES:C1=C(NC(=O)NC1=O)Cl[2]

InChI Key:PKUFNWPSFCOSLU-UHFFFAOYSA-N[2][5][6]

Physicochemical Properties
6-Chlorouracil typically appears as a white to off-white crystalline solid or powder.[1][8][9]
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Table 1: Quantitative Physicochemical Data for 6-Chlorouracil

Property Value Source(s)

Molecular Weight 146.53 g/mol [2][3][7]

Melting Point >280 °C [7][8]

Water Solubility 4.885 g/L (at 25 °C) [9]

XLogP3 -0.3 [9]

Hydrogen Bond Donor Count 2 [9]

Hydrogen Bond Acceptor

Count
2 [9]

Topological Polar Surface Area 58.2 Å² [2][9]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 6-chlorouracil.

¹H NMR (300 MHz, DMSO-d6) δ (ppm): 12.00 (broad peak, 1H, NH), 11.09 (broad peak, 1H,

NH), 5.66 (single peak, 1H, CH).[7][8]

Infrared (IR) (KBr, ν cm⁻¹): 3095 (N-H stretching), 1729, 1709, 1652 (C=O stretching), 1616

(C=C stretching), 1380 (C-N stretching), 841 (N-H out-of-plane bending), 790 (C-Cl

stretching).[7][8]

Experimental Protocols: Synthesis of 6-Chlorouracil
Two common methods for the synthesis of 6-chlorouracil are detailed below.

This protocol involves the controlled hydrolysis of 2,4,6-trichloropyrimidine.

Experimental Procedure:

Dissolve 2,4,6-trichloropyrimidine (10.21 g, 0.056 mol) in an aqueous solution (100 mL)

containing sodium hydroxide (NaOH) (8.9 g, 0.22 mol).[7][8]
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Stir the solution under refluxing conditions for 1 hour.[7][8]

After the reaction is complete, cool the mixture and adjust the pH to 2-3 using concentrated

hydrochloric acid (HCl).[7][8]

Place the mixture in a refrigerator overnight to facilitate crystallization.[7][8]

Collect the resulting precipitate by filtration, wash it with cold water, and dry it under a

vacuum in the presence of phosphorus pentoxide.[7][8]

This procedure yields 6-chlorouracil as a white crystalline solid (97% yield).[7][8]

This two-step industrial route involves cyclization followed by chlorination.[10] It is considered

to have good atom economy and high yield.[10]

Step 1: Preparation of Pyrimidine-2,4,6(1H,3H,5H)-trione (Barbituric Acid)

Add diethyl malonate (52 g, 0.5 mol) and urea (32 g, 0.43 mol) to 120 g of acetic acid and

heat the mixture to 70°C.[10]

Slowly add acetic anhydride (90 g, 0.88 mol) dropwise to the reaction mixture.[10]

Stir the mixture at 90°C for 3 hours.[10]

After cooling to room temperature, remove the solvent under reduced pressure.[10]

Dissolve the residue in 180 g of ethanol, which will cause a yellow solid to precipitate.[10]

Recrystallize the crude product with ethanol and dry to obtain the crystalline solid

intermediate.[10]

Step 2: Preparation of 6-Chlorouracil

Add the pyrimidine-2,4,6(1H,3H,5H)-trione intermediate (49.7 g, 0.35 mol) to 557 g of

phosphorus oxychloride (POCl₃) and cool the mixture to 0°C.[10]

Slowly add water (9.5 g) dropwise to the reaction mixture. Caution is advised as rapid or

incorrect addition can be dangerous.[10]
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Heat the mixture to 80°C and allow it to react for 5 hours, resulting in a brown solution.[10]

After cooling, remove the unreacted phosphorus oxychloride under reduced pressure to yield

the final product.[10]

Step 1: Cyclization

Step 2: Chlorination

Diethyl Malonate + Urea

Reaction at 90°C for 3h

1. Heat to 70°C

Acetic Acid (Solvent)
Acetic Anhydride

2. Add dropwise

Pyrimidine-2,4,6(1H,3H,5H)-trione
(Barbituric Acid Intermediate)

3. Cool & Recrystallize

Reaction at 80°C for 5h

1. Add to POCl₃ at 0°C

Phosphorus Oxychloride (POCl₃)
+ Water

2. Heat

6-Chlorouracil
(Final Product)

3. Cool & Remove excess POCl₃
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Click to download full resolution via product page

Caption: Synthesis workflow for 6-Chlorouracil from Diethyl Malonate.

Biological and Chemical Reactivity
6-Chlorouracil serves as a versatile intermediate in organic synthesis and has documented

biological activities.

Chemical Reactivity: The chlorine atom at the 6-position is a leaving group, making it

susceptible to nucleophilic substitution. For instance, reactions with various pyridine

derivatives yield pyridinium-substituted uracils.[8]

Biological Activity:

It is a key starting material for the synthesis of Alogliptin, a medication used for treating

type II diabetes.[10]

6-Chlorouracil acts as an inhibitor of yeast alcohol dehydrogenase (ADH-H).[4][8][9]

It is also a potential inhibitor of DNA repair glycosylases.[4][8][9]

As a halogenated uracil, it is useful in studies concerning the effects of halogenation on

the stability of nucleic acid base pairs.[8] In medicinal chemistry, it can function as an

antimetabolite, interfering with DNA and RNA synthesis, which is a mechanism explored in

cancer therapy.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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